Cas no 1897342-23-2 (2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-oxoacetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-oxoacetic acid
• CAS No: 1897342-23-2
• MF: C₁₃H₁₅NO₆
• MW: 281.261304140091
• CID: 6203687
• PubChem ID: 117451247
• Update Time: 2025-06-10

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-oxoacetic acid
• 2-(3-{[(tert-butoxy)carbonyl]amino}-4-hydroxyphenyl)-2-oxoacetic acid
• EN300-2006724
• 1897342-23-2

• Inchi： 1S/C13H15NO6/c1-13(2,3)20-12(19)14-8-6-7(4-5-9(8)15)10(16)11(17)18/h4-6,15H,1-3H3,(H,14,19)(H,17,18)
• InChI Key： VRXJIWRGKCCAOL-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC=C(C(C(=O)O)=O)C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 281.08993720g/mol
• Monoisotopic Mass: 281.08993720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 113Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-oxoacetic acid

2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-oxoacetic acid

The compound 2-(3-{(tert-butoxy)carbonylamino}-4-hydroxyphenyl)-2-oxoacetic acid (CAS No. 1897342-23-2) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic amino acids, characterized by its unique structure that combines a tert-butoxy carbonyl group with a hydroxyl-substituted phenyl ring. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the development of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of tert-butoxy carbonyl (BOC) groups in protecting amino functionalities during peptide synthesis. The BOC group is widely used due to its stability under mild reaction conditions and ease of removal, making it an ideal choice for constructing complex molecules. In the case of 1897342-23-2, the BOC group is strategically positioned on the phenyl ring, which not only enhances the molecule's stability but also facilitates its use in intricate synthetic pathways.

The hydroxyl group present on the phenyl ring introduces additional functionality, enabling this compound to participate in various chemical reactions such as oxidation, reduction, and nucleophilic substitution. These reactions are pivotal in the creation of bioactive molecules, including antibiotics, anticancer agents, and enzyme inhibitors. For instance, researchers have explored the use of this compound as a precursor for synthesizing novel tyrosine kinase inhibitors, which are critical in targeted cancer therapies.

In terms of synthesis, 1897342-23-2 is typically prepared via a multi-step process involving Friedel-Crafts acylation followed by selective oxidation and deprotection steps. The optimization of these steps has been a focus of recent research, with advancements in catalyst design and reaction conditions significantly improving yield and purity. For example, the use of microwave-assisted synthesis has been reported to accelerate the formation of this compound while minimizing side reactions.

The structural uniqueness of this compound also lends itself well to applications in materials science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and surface area, making them promising candidates for gas storage and catalytic applications.

Furthermore, the hydroxyl group on the phenyl ring allows for easy functionalization, enabling researchers to modify the molecule for specific applications. For instance, recent studies have demonstrated the use of this compound as a starting material for synthesizing fluorescent sensors capable of detecting heavy metal ions in aqueous environments. Such sensors are invaluable in environmental monitoring and water quality assessment.

In conclusion, 1897342-23-2 stands out as a versatile and multifunctional compound with vast potential across diverse fields. Its unique combination of functional groups makes it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific innovation.